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Compound of Interest

Compound Name:
6-Chloro-2-fluoro-3-

methylbenzonitrile

CAS No.: 886502-19-8

Cat. No.: B1318742

Get Quote

CAS: 886502-19-8 | Formula: C₈H₅ClFN | M.W.: 169.58 g/mol [1][2][3][4]

Executive Summary: The Scaffold Advantage
In the optimization of small molecule kinase inhibitors and agrochemical actives, 6-Chloro-2-
fluoro-3-methylbenzonitrile represents a high-value "trisubstituted" aromatic core.[2][4] Its

strategic value lies in its substitution pattern:

The Nitrile Handle (C1): A versatile electrophile for heterocycle formation (e.g., amidines,

tetrazoles) or hydrolysis to acids/amides.[2][4]

The Fluorine Effect (C2): Provides metabolic stability (blocking hydroxylation) and modulates

pKa of adjacent protons.[4]

The Orthogonal Halogen (C6-Cl): The chlorine atom is electronically distinct from the

fluorine, allowing for selective palladium-catalyzed cross-coupling (Suzuki-Miyaura or

Buchwald-Hartwig) without disturbing the C-F bond.[2][4]
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Procurement Criticality: The primary challenge in sourcing this intermediate is regioisomeric

purity.[4] Due to the directing effects of the fluorine and methyl groups during synthesis,

commercial batches often contain trace amounts of the 4-chloro isomer, which can be

inseparable in downstream steps.[2]

Technical Identity & Chemical Profile
Property Specification Critical Note

CAS Number 886502-19-8
Verify against isomer CAS

886500-98-7 (2-Cl, 6-F)

IUPAC Name
6-Chloro-2-fluoro-3-

methylbenzonitrile

Molecular Weight 169.58

Appearance White to off-white solid
Yellowing indicates oxidation

or amine impurities

Melting Point 45-50 °C (Typical)
Low MP requires cold chain

shipping in summer

Solubility DMSO, Methanol, DCM Poor water solubility

Storage 2-8°C, Inert Atmosphere
Hygroscopic; nitrile hydrolysis

risk

Strategic Sourcing: The "Isomer Trap"
When evaluating suppliers, the Certificate of Analysis (CoA) must be scrutinized for more than

just "% Purity."[2][4] You must validate the absence of regioisomers.[4]

The Synthetic Risk (Why Impurities Exist)
The likely industrial synthesis involves the chlorination of 2-fluoro-3-methylbenzonitrile.[2][4]

Target: C6-Chlorination (Para to Methyl).

Impurity: C4-Chlorination (Para to Fluorine).[2][4]
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Mechanism: Both positions are activated. While the methyl group (C3) directs ortho/para, the

fluorine (C2) is a strong para-director.[2][4]

If a supplier uses a non-selective chlorination method, the 4-chloro impurity may be present at

1-5%.[2][4]

Supplier Decision Matrix
Use the following logic flow to categorize vendors based on your project phase.

Procurement Need

Scale Requirement

Catalog Suppliers
(mg to 10g)

Discovery Phase

Bulk/Process Suppliers
(>100g)

Pilot/Dev Phase

Isomer Purity >98%? Custom Synthesis Required?

Rec: SynQuest, BLD Pharm
(Fast, High Price/g)

Yes (Verified)

Rec: Volsen, Sunway Pharm
(Lead time 2-3 wks)

No (Standard Batch)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting suppliers based on development phase and purity

requirements.

Commercial Supplier Landscape
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Note: Supplier stock fluctuates.[2][4] Always request a current batch H-NMR before purchase.

[2][4]

Tier 1: Catalog Suppliers (Discovery Scale)
Best for: Rapid delivery (1-5 days), high trust, small quantities (1g - 25g).[2][4]

SynQuest Laboratories (USA)[4]

Catalog ID: 3737-7-02[2][3][4]

Strengths: High reliability in halogenated aromatics; domestic US shipping avoids customs

delays.[2][4]

Link:[2]

BLD Pharm (China/Global)[2][4]

Catalog ID: BD309546[1][2][4]

Strengths: Massive inventory; often holds the specific 886502-19-8 isomer in stock rather

than "make-to-order."[2][4]

Link:[2]

Combi-Blocks (USA)[2][4]

Strengths: Excellent price-to-quality ratio for building blocks.[2][4] They typically provide

rigorous QC data online.[2][4]

Tier 2: Bulk & Custom Manufacturing (Process Scale)
Best for: >100g orders, cost optimization, specific impurity profiling.[2][4]

Volsen Chemical[2][4]

Focus: Fluorine-containing benzonitriles.[1][2][4][5]
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Capability: Can scale to kg quantities; willing to customize purity specs to remove specific

isomers.

Sunway Pharmaceutical[2][4]

Focus: Pharmaceutical intermediates.

Capability: Good for intermediate scale-up (100g - 1kg).[2][4]

Quality Control: The Self-Validating Protocol
Do not rely solely on the vendor's CoA.[2][4] Upon receipt, execute this Identity & Purity

Protocol.

H-NMR Diagnostic (Regioisomer Check)
The coupling constants (

-values) are the definitive check for the 6-chloro vs. 4-chloro isomer.[2][4]

Solvent: DMSO-

or CDCl

.[2][4]

Target Signal (Ar-H): Look for the aromatic protons.

6-Chloro-2-fluoro-3-methyl (Target): The two aromatic protons (H4 and H5) are ortho to

each other.[2][4] Expect a doublet with

.[4]

4-Chloro-2-fluoro-3-methyl (Impurity): The protons (H5 and H6) are also ortho, but the

chemical shift environment differs significantly due to the fluorine proximity.[2][4]

19F-NMR: Essential.[2][4] The fluorine shift will move significantly if the chlorine is para (C4)

vs ortho (C6) to the methyl.

HPLC Method (Purity)
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Standard C18 methods may co-elute regioisomers.[2][4] Use a Phenyl-Hexyl column for better

pi-pi interaction selectivity.[2][4]

Parameter Setting

Column Phenyl-Hexyl, 4.6 x 150mm, 3.5µm

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile

Gradient 10% B to 90% B over 15 mins

Detection UV @ 220 nm (Nitrile absorption) & 254 nm

Handling & Safety (EHS)
Signal Word: WARNING Hazard Statements: H302 (Harmful if swallowed), H315 (Skin

Irritation), H319 (Eye Irritation).[2][4]

Nitrile Toxicity: While less toxic than simple aliphatic nitriles, metabolic release of cyanide is a

theoretical risk.[2][4] Treat as a potent toxicant.[4]

Hydrolysis Risk: Avoid prolonged exposure to moisture.[2][4] The nitrile can hydrolyze to the

amide (primary impurity over time), appearing as a new peak at [M+18] in LCMS.[2][4]

Synthetic Utility Workflow
How this molecule integrates into drug discovery workflows:

6-Chloro-2-fluoro-
3-methylbenzonitrile

(The Scaffold)

Route A:
Nitrile Hydrolysis

Route B:
Suzuki Coupling

(at C-Cl)

Route C:
SNAr Displacement

(of Fluorine)

Benzoic Acids/Amides
(Solubility)

Biaryl Systems
(Kinase Inhibitors)

Indazoles/Heterocycles
(Cyclization)
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Figure 2: Primary synthetic divergence points for the scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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